Cas no 1804866-10-1 (3-(Difluoromethyl)-5-hydroxy-2-nitropyridine-4-acetonitrile)

• Product Name: 3-(Difluoromethyl)-5-hydroxy-2-nitropyridine-4-acetonitrile
• CAS No: 1804866-10-1
• MF: C₈H₅F₂N₃O₃
• MW: 229.140408277512
• CID: 4888223
• Update Time: 2025-06-13

3-(Difluoromethyl)-5-hydroxy-2-nitropyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-hydroxy-2-nitropyridine-4-acetonitrile

• Inchi： 1S/C8H5F2N3O3/c9-7(10)6-4(1-2-11)5(14)3-12-8(6)13(15)16/h3,7,14H,1H2
• InChI Key： ZDJKONQAKZYULY-UHFFFAOYSA-N
• SMILES： FC(C1C([N+](=O)[O-])=NC=C(C=1CC#N)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 311
• XLogP3: 0.9
• Topological Polar Surface Area: 103

Additional information on 3-(Difluoromethyl)-5-hydroxy-2-nitropyridine-4-acetonitrile

Introduction to 3-(Difluoromethyl)-5-hydroxy-2-nitropyridine-4-acetonitrile (CAS No. 1804866-10-1)

3-(Difluoromethyl)-5-hydroxy-2-nitropyridine-4-acetonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1804866-10-1, features a pyridine core with functional groups that make it a promising candidate for various biochemical applications. The presence of both a difluoromethyl group and a hydroxyl group, combined with the electron-withdrawing nature of the nitro and cyano substituents, endows this molecule with unique chemical properties that are highly relevant to modern drug discovery efforts.

The structural configuration of 3-(Difluoromethyl)-5-hydroxy-2-nitropyridine-4-acetonitrile positions it as a versatile intermediate in the synthesis of more complex pharmacophores. The difluoromethyl moiety, in particular, is well-documented for its ability to enhance metabolic stability and binding affinity in drug candidates. This feature has been extensively explored in recent years, with studies demonstrating its utility in developing kinase inhibitors and other targeted therapies. The hydroxyl group further contributes to the molecule's reactivity, allowing for modifications such as etherification or esterification, which can be critical for optimizing pharmacokinetic profiles.

In the realm of medicinal chemistry, the nitro group serves multiple purposes. It can act as a handle for further functionalization through reduction to an amine or diazotization followed by coupling reactions. Additionally, the electron-withdrawing effect of the nitro group can modulate the electronic properties of the pyridine ring, influencing both solubility and binding interactions with biological targets. The cyano group at the 4-position introduces another layer of reactivity, enabling transformations such as hydrolysis to a carboxylic acid or nucleophilic addition reactions.

Recent advancements in computational chemistry have highlighted the potential of 3-(Difluoromethyl)-5-hydroxy-2-nitropyridine-4-acetonitrile as a scaffold for designing novel therapeutic agents. Machine learning models have been employed to predict its interaction with various protein targets, suggesting applications in oncology and anti-inflammatory drug development. For instance, studies indicate that derivatives of this compound may exhibit inhibitory activity against certain kinases implicated in cancer progression. The combination of structural features—such as the difluoromethyl, hydroxyl, and nitro groups—makes it an attractive starting point for structure-based drug design.

The synthesis of 3-(Difluoromethyl)-5-hydroxy-2-nitropyridine-4-acetonitrile involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution on a halogenated pyridine precursor followed by nitration and subsequent functional group interconversions. Advances in green chemistry principles have also influenced synthetic methodologies, with researchers exploring catalytic processes that minimize waste and improve atom economy. Such innovations are crucial for scaling up production while maintaining environmental sustainability.

The biological activity of this compound has been explored in several preclinical studies. Notably, derivatives bearing similar functional groups have shown promise in modulating pathways associated with neurodegenerative diseases. The ability of the difluoromethyl group to enhance binding affinity has been particularly noteworthy, leading to the development of potent inhibitors with improved pharmacokinetic profiles. Additionally, the presence of both hydroxyl and nitro groups provides opportunities for further derivatization, allowing chemists to fine-tune properties such as solubility and bioavailability.

In conclusion,3-(Difluoromethyl)-5-hydroxy-2-nitropyridine-4-acetonitrile (CAS No. 1804866-10-1) represents a significant asset in pharmaceutical research due to its structural complexity and functional diversity. Its unique combination of substituents—particularly the difluoromethyl, hydroxyl, and nitro groups—makes it a valuable building block for developing innovative therapeutics. As computational methods continue to evolve, so too will our understanding of how this compound can be leveraged to address unmet medical needs. Future research may focus on exploring its potential in treating conditions ranging from cancer to inflammation-related disorders.